Cas no 863459-30-7 (N-(3-fluorophenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide)

• Product Name: N-(3-fluorophenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
• CAS No: 863459-30-7
• MF: C₁₉H₁₅FN₆OS
• MW: 394.425404787064
• CID: 6316913
• PubChem ID: 18554479
• Update Time: 2025-11-01

N-(3-fluorophenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
• AKOS024596439
• F0682-0697
• N-(3-fluorophenyl)-2-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• 863459-30-7
• N-(3-fluorophenyl)-2-{[3-(4-methylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide
• N-(3-fluorophenyl)-2-((3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• Inchi： 1S/C19H15FN6OS/c1-12-5-7-15(8-6-12)26-18-17(24-25-26)19(22-11-21-18)28-10-16(27)23-14-4-2-3-13(20)9-14/h2-9,11H,10H2,1H3,(H,23,27)
• InChI Key： AFWMNVWPCXQTOX-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=C(C=1)F)=O)C1=C2C(=NC=N1)N(C1C=CC(C)=CC=1)N=N2

Computed Properties

• Exact Mass: 394.10120846g/mol
• Monoisotopic Mass: 394.10120846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 111Ų

Additional information on N-(3-fluorophenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide

Recent Advances in the Study of N-(3-fluorophenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide (CAS: 863459-30-7)

In recent years, the compound N-(3-fluorophenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide (CAS: 863459-30-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazolopyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related disorders. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.

The synthesis and structural characterization of 863459-30-7 have been extensively documented in recent literature. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity. The triazolopyrimidine core, coupled with the fluorophenyl and methylphenyl substituents, imparts distinct electronic and steric properties that are critical for its biological activity. These structural features have been the focus of several structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and selectivity.

One of the most notable applications of 863459-30-7 is its role as a potent kinase inhibitor. Recent studies have demonstrated its ability to selectively target specific kinases involved in cell proliferation and survival pathways. For instance, in vitro assays have revealed significant inhibition of protein kinases such as EGFR and VEGFR, which are often dysregulated in various cancers. These findings have spurred further investigations into the compound's potential as a therapeutic agent for solid tumors and hematological malignancies.

In addition to its kinase inhibitory properties, 863459-30-7 has also been explored for its anti-inflammatory effects. Preclinical studies have shown that the compound can modulate key inflammatory mediators, including cytokines and chemokines, thereby attenuating inflammatory responses in animal models. This dual functionality—targeting both oncogenic and inflammatory pathways—positions 863459-30-7 as a versatile candidate for multifactorial diseases such as rheumatoid arthritis and certain types of cancer.

Despite these promising findings, challenges remain in the development of 863459-30-7 as a clinically viable drug. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and in vivo studies. Recent efforts have focused on derivatization and formulation strategies to enhance the compound's pharmacokinetic profile. For example, nanoparticle-based delivery systems have been explored to improve solubility and targeted delivery.

In conclusion, the ongoing research on N-(3-fluorophenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide (CAS: 863459-30-7) underscores its potential as a multifaceted therapeutic agent. While significant progress has been made in elucidating its mechanisms of action and therapeutic applications, further studies are warranted to translate these findings into clinical benefits. The compound's unique structural and functional attributes continue to inspire innovative research in chemical biology and drug discovery.